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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026

This technical guide outlines the theoretical elemental composition and molecular weight of
2,5-Dimethoxy-3,4-dimethylphenethylamine hydrochloride, commonly known as 2C-G HCI.
This information is critical for researchers, scientists, and drug development professionals for
accurate quantification, purity assessment, and formulation development.

Chemical Identity
Systematic Name: 2-(2,5-dimethoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride Common

Name: 2C-G hydrochloride, 2C-G HCI Molecular Formula: C12H20CINO2[1]

The structure consists of a phenethylamine core with two methoxy groups at the 2 and 5
positions and two methyl groups at the 3 and 4 positions of the benzene ring. The
hydrochloride salt is formed by the reaction of the amine group with hydrochloric acid.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular weight of 2C-G HCl is calculated as follows:
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Element Symbol Atomic Weight  Number of Total Weight (
(g/mol) Atoms g/mol )

Carbon C 12.011 12 144,132

Hydrogen H 1.008 20 20.160

Chlorine Cl 35.453 1 35.453

Nitrogen N 14.007 1 14.007

Oxygen O 15.999 2 31.998

Total 245.75

The theoretical molecular weight of 2C-G HCl is 245.75 g/mol .[1] Other sources report similar
values of 245.7 g/mol and 245.746 g/mol .[2][3]

Elemental Composition

The elemental composition represents the percentage by mass of each element within the

compound.
Element Symbol Total Weight ( Percenta.g-e
g/mol) Composition (%)
Carbon C 144,132 58.65
Hydrogen H 20.160 8.20
Chlorine Cl 35.453 14.43
Nitrogen N 14.007 5.70
Oxygen O 31.998 13.02
Total 245.75 100.00

These theoretical values are fundamental for analytical techniques such as combustion
analysis, which are used to experimentally verify the elemental composition of a synthesized
compound.
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Logical Relationship of Calculations

The following diagram illustrates the logical workflow for determining the elemental composition

from the molecular formula.
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Caption: Workflow for calculating elemental composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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